tert-butyl (3S)-3-(2,2-difluoroethylamino)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (3S)-3-(2,2-difluoroethylamino)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C11H20F2N2O2/c1-11(2,3)17-10(16)15-5-4-8(7-15)14-6-9(12)13/h8-9,14H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key: ADXDFRBOHXGSIA-QMMMGPOBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)NCC(F)F
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@@H](C1)NCC(F)F
• Molecular Formula: C11H20F2N2O2
• Molecular Weight: 250.29 g/mol
• CAS No.: 891944-83-5

Description

Tert-butyl (3S)-3-(2,2-difluoroethylamino)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C11H20F2N2O2 and its molecular weight is 250.29. The purity is usually 95%.
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Scientific Research Applications

Enantioselective Synthesis

One significant application of this compound is in enantioselective synthesis. For instance, Chung et al. (2005) demonstrated a practical asymmetric synthesis of N-tert-butyl disubstituted pyrrolidines, where the key nitrile anion 5-exo-tet cyclization concomitantly formed the pyrrolidine ring with clean inversion of the C-4 center to afford 1,3,4-trisubstituted chiral pyrrolidine. This method achieved high yields and enantiomeric excesses (Chung, Cvetovich, Amato, McWilliams, Reamer, & Dimichele, 2005).

Chemical Synthesis and Crystal Structure Analysis

The synthesis and crystal structure of similar compounds have been a focus area, as detailed by Naveen et al. (2007), who synthesized tert-butyl 2-((phenylthio)carbonyl)pyrrolidine-1-carboxylate and characterized it using X-ray diffraction studies (Naveen, Dinesh, Abiraj, Gowda, Sridhar, & Prasad, 2007).

Palladium-Catalyzed Coupling Reactions

In another study, Wustrow and Wise (1991) explored the palladium-catalyzed coupling reactions of tert-butylcarbonyl 1,2,3,6-tetrahydro-4-[(trifluoromethyl)sulfonyloxy]pyridine-1-carboxylate with substituted arylboronic acids (Wustrow & Wise, 1991).

Asymmetric Synthesis of Polyfluoroalkylated Prolinols

Furthermore, Funabiki et al. (2008) discussed the asymmetric synthesis of (alphaR)-polyfluoroalkylated prolinols using tert-butyl 2-(perfluoroalkanoyl)pyrrolidine-1-carboxylate. Their study highlighted excellent yields and diastereoselectivities in the reduction process (Funabiki, Shibata, Iwata, Hatano, Kubota, Komura, Ebihara, & Matsui, 2008).

Investigations in Antibacterial Agents

Bouzard et al. (1992) explored the synthesis of fluoronaphthyridines and their applications as antibacterial agents, emphasizing the significance of (3S)-3-amino-pyrrolidine in enhancing in vitro and in vivo activity (Bouzard, Di Cesare, Essiz, Jacquet, Ledoussal, Remuzon, Kessler, & Fung-Tomc, 1992).